1,4-Dioxa-8-azaspiro[4.5]decane-7-methanamine

• IUPAC Name: 1,4-dioxa-8-azaspiro[4.5]decan-7-ylmethanamine
• InChI: InChI=1S/C8H16N2O2/c9-6-7-5-8(1-2-10-7)11-3-4-12-8/h7,10H,1-6,9H2
• InChI Key: GTAHWJFPMQSLMO-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(CC12OCCO2)CN
• Molecular Formula: C8H16N2O2
• Molecular Weight: 172.22 g/mol

Description

1,4-Dioxa-8-azaspiro[4.5]decane, also known as 4-Piperidone ethylene acetal, is a heterocyclic compound. It has the molecular formula C7H13NO2 and a molecular weight of 143.18 g/mol. It is used in the synthesis of 1,4-dioxa-8-azaspiro[4,5]deca spirocyclotriphosphazenes.

Synthesis Analysis

1,4-Dioxa-8-azaspiro[4.5]decane can be synthesized via alkylation of the pyrrolidine enamine of the key intermediate, ethyl 3-oxopiperidine-1-carboxylate. It was also used in the synthesis of 1,4-dioxa-8-azaspiro[4,5]deca spirocyclotriphosphazenes.

Molecular Structure Analysis

The InChI representation of 1,4-Dioxa-8-azaspiro[4.5]decane is InChI=1S/C7H13NO2/c1-3-8-4-2-7(1)9-5-6-10-7/h8H,1-6H2. The Canonical SMILES representation is C1CNCCC12OCCO2.

Physical And Chemical Properties Analysis

1,4-Dioxa-8-azaspiro[4.5]decane is a clear colorless to yellowish liquid. It has a boiling point of 108-110 °C (35 hPa), a density of 1.117 g/cm3, and a flash point of 81 °C.

Scientific Research Applications

1,4-Dioxa-8-azaspiro[4.5]decane-7-methanamine: A Comprehensive Analysis

Synthesis of Spirocyclotriphosphazenes: .

Pharmaceutical Research: In pharmaceuticals, derivatives of 1,4-Dioxa-8-azaspiro[4.5]decane are explored for their potential medicinal properties. .

Safety and Hazards

1,4-Dioxa-8-azaspiro[4.5]decane may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray, wash skin thoroughly after handling, use only outdoors or in a well-ventilated area, and wear protective gloves/eye protection/face protection.

Synthesis routes and methods

Procedure details

To a suspension of the above 2-(1,4-dioxa-8-aza-spiro[4.5]dec-7-ylmethyl)-isoindole-1,3-dione (3.85 mmol) in absolute ethanol (25 ml) was added hydrazine (0.36 ml, 11.55 mmol). The reaction was stirred at 80° C. (oil bath) for 6 h., then cooled to ambient temperature and stirred for an additional 12 h. The thick precipitate was filtered off and washed with ethanol. The filtrate was concentrated in vacuo and reconstituted in dichloromethane (20 ml), forming a small amount of a second precipitate which was filtered off. The filtrate was evaporated in vacuo and the resulting oil was dissolved in water (10 ml) and basified with 1N sodium hydroxide until pH=10. The aqueous layer was extracted with 20% isopropyl alcohol/chloroform (12×40 ml). The combined organic extracts were dried (K2CO3), filtered and the solvent evaporated in vacuo affording 0.42 g (63%) of (1,4-dioxa-8-aza-spiro[4.5]dec-7-yl)methylamine as an oil.